Cas no 167316-27-0 ((S,S)-TsDPEN)

(S,S)-TsDPEN structure

Product name:(S,S)-TsDPEN

CAS No:167316-27-0

MF:C₂₁H₂₂N₂O₂S

MW:366.476583957672

MDL:MFCD03095684

CID:65771

PubChem ID:24871942

(S,S)-TsDPEN Chemical and Physical Properties

Names and Identifiers

- (1S,2S)-(+)-N-(4-Toluenesulfonyl)-1,2-diphenylethylenediamine
- (S,S)-TsDPEN
- (1S,2S)-(+)-N-p-Tosyl-1,2-diphenylethylenediamine
- N-((1S,2S)-2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide
- (S,S)-N-(2-Amino-1,2-diphenylethyl)-p-toluenesulfonamide
- (S,S)-N-p-Toluenesulfonyl-1,2-diphenylethylenediamine
- (1S, 2S)-(+)-N-(4-TOLUENE SULFONYL)1,2-DIPHENYL-1,2-ETHANE DIAMINE
- (1S,2S)-N-(p-Toluenesulfonyl)-1,2-diphenylethanediamine
- (1S,2S)-N-(4-Toluenesulfonyl)-1,2-diphenylethylene-1,2-diamine
- (S,S)-N-(p-Toluenesulfonyl)-1,2-diphenylethylenediamine
- N-[(1S,2S)-2-amino-1,2-diphenylethyl]-4-methylbenzenesulfonamide
- (1S,2S)-TSDPEN
- 2S)-(+)-N-p-Tosyl-1
- 2-diphenylethylenediaMine
- (1S,2S)-(+)-N-(4-Toluenesulfonyl)-1,2-
- (1S,2S)-N-P-TOSYL-1,2-DIPHENYLETHYLENE-D
- (1S,2S)-N-Tosyl-1,2-diphenylethylene-1,2-diamine
- (1S,2S)-(-)-N-P-TOSYL-1,2-DIPHENYLETHYLENEDIAMINE
- (1S,2S)-(-)-N-P-TOSYL-1,2-DIPHENYLETHYLENEDIAMINE 98%
- Benzenesulfonamide, N-[(1S,2S)-2-amino-1,2-diphenylethyl]-4-methyl-
- (1s, 2s)-(+)-n-p-tosyl-1,2-diphenylethylenediamine
- (1S,2S)-N-p-Tosyl-1,2-diphenylethylenediamine
- (1S,2S)-(+)-N-(4-toluene-sulfonyl)-1,2-diphenylethylenediamine
- H10868
- AS-11923
- (1S,2S)-(+)-N-p-toluenesulfonyl-1,2-diphenylethylenediamine
- A3707
- (S,S)-N-(p-toluenesulfonyl)-1,2-diphenylethylendiamine
- N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-4-methylbenzene-1-sulfonamide
- ICCB2_000203
- (1S,2S)-(+)-N-p-Tosyl-1,2-diphenylethylenediamine, 98%
- 167316-27-0
- (IS,2S)-TsDPEN
- DTXSID30425045
- CS-0016225
- J-523290
- (1s,2s)-(+)-n-p-tosyl-1,2-diphenylethylene diamine
- AC-3418
- J-010354
- W18862
- N-((1S,2S)-2-Amno-1,2-dphenylethyl)-4-methylbenzenesulfonamde
- REL-N-((1S,2S)-2-AMINO-1,2-DIPHENYLETHYL)-4-METHYLBENZENESULFONAMIDE
- CBiol_000203
- AS-813/11524155
- UOPFIWYXBIHPIP-SFTDATJTSA-N
- MFCD03095684
- W-201261
- AKOS015854024
- N-Tosyl-(1R,2R)-1,2-dipenyl ethylenediamine
- C21H22N2O2S
- SCHEMBL130104
- N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-4- methylbenzenesulfonamide
- 224454-16-4
- (1S,2s)-n-(4-toluenesulfonyl)-1,2-diphenylethylenediamine
- HY-Y1108
- (1S,2S)-N-p-toluenesulfonyl-1,2-diphenylethylenediamine
- AMY207
- BP-12256
- S-TS-DPEN
- CHEMBL5306136
- N-[(1S,2S)-2-amino-1,2-diphenyl-ethyl]-4-methyl-benzenesulfonamide
- STL555985
- BBL102186
- A1699
- MDL： MFCD03095684
- Inchi： 1S/C21H22N2O2S/c1-16-12-14-19(15-13-16)26(24,25)23-21(18-10-6-3-7-11-18)20(22)17-8-4-2-5-9-17/h2-15,20-21,23H,22H2,1H3/t20-,21-/m0/s1
- InChI Key： UOPFIWYXBIHPIP-SFTDATJTSA-N
- SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N([H])[C@@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])[C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H])(=O)=O

Computed Properties

Exact Mass: 366.14000
Monoisotopic Mass: 367.148024
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 511
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 3.4
Tautomer Count: nothing
Topological Polar Surface Area: 80.6

Experimental Properties

Color/Form: powder
Density: 1.1440 (rough estimate)
Melting Point: 128.0 to 131.0 deg-C
Boiling Point: 537.3±60.0 °C at 760 mmHg
Flash Point: 278.8℃
Refractive Index: 30 ° (C=1, CHCl3)
Solubility: Solubility in hot Acetonitrile (almost transparency).
PSA: 80.57000
LogP: 5.88660
Optical Activity: [α]20/D +35°, c = 1 in chloroform
Specific Rotation: 61.5 º (C=1, CH2Cl2)

(S,S)-TsDPEN Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Storage Condition：Store at room temperature
Safety Term：S26;S36
Risk Phrases：R36/37/38

(S,S)-TsDPEN Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Cooke Chemical	A7333112-25G	(1S,2S)-(+)-N-p-Tosyl-1,2-diphenylethylenediamine	167316-27-0	98%	25g	RMB 1103.20	2025-02-21
TRC	T535930-2g	(1S,2S)-N-(p-Toluenesulfonyl)-1,2-diphenylethanediamine	167316-27-0		2g	$ 173.00	2023-09-05
eNovation Chemicals LLC	D380515-10g	(S,S)-N-(2-Amino-1,2-diphenylethyl)-p-toluenesulfonamide	167316-27-0	98%	10g	$500	2024-05-24
eNovation Chemicals LLC	D380515-800g	(S,S)-N-(2-Amino-1,2-diphenylethyl)-p-toluenesulfonamide	167316-27-0	98%	800g	$2970	2024-05-24
Ambeed	A526827-10g	N-((1S,2S)-2-Amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide	167316-27-0	98%	10g	$52.0	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S45220-1g	N-((1S,2S)-2-Amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide	167316-27-0		1g	¥88.0	2021-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S115658-25g	(S,S)-TsDPEN	167316-27-0	98%	25g	¥624.90	2023-09-01
eNovation Chemicals LLC	D711261-5g	(1S,2S)-(+)-N-(4-Toluenesulfonyl)-1,2-diphenylethylenediamine	167316-27-0	97%	5g	$300	2024-06-05
Apollo Scientific	OR315018-1g	(1S,2S)-(+)-N-(4-Toluenesulphonyl)-1,2-diphenylethylenediamine	167316-27-0	98%	1g	£15.00	2025-02-19
Chemenu	CM117538-50g	(1S,2S)-N-p-Tosyl-1,2-diphenylethylenediamine	167316-27-0	97%	50g	$359	2021-08-06